Cas no 114749-66-5 (octahydro-1H-pyrido1,2-apyrimidin-4-one)

• Product Name: octahydro-1H-pyrido1,2-apyrimidin-4-one
• CAS No: 114749-66-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 3635891
• PubChem ID: 54508767
• Update Time: 2025-05-24

octahydro-1H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, octahydro-
• octahydro-1H-pyrido[1,2-a]pyrimidin-4-one
• octahydro-1H-pyrido1,2-apyrimidin-4-one
• octahydropyrido[1,2-a]pyrimidin-4-one
• AKOS034131895
• 1,2,3,6,7,8,9,9a-octahydropyrido[1,2-a]pyrimidin-4-one
• PEA74966
• Z1262567646
• EN300-1440118
• 114749-66-5

• Inchi： 1S/C8H14N2O/c11-8-4-5-9-7-3-1-2-6-10(7)8/h7,9H,1-6H2
• InChI Key： XYMMYXUTZLEDDA-UHFFFAOYSA-N
• SMILES： C12CCCCN1C(=O)CCN2

Computed Properties

• Exact Mass: 154.110613074Da
• Monoisotopic Mass: 154.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on octahydro-1H-pyrido1,2-apyrimidin-4-one

Octahydro-1H-Pyrido[1,2-a]Pyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 114749-66-5, commonly referred to as octahydro-1H-pyrido[1,2-a]pyrimidin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrimidines, which are known for their unique structural features and potential biological activities. The octahydro prefix indicates the presence of eight hydrogen atoms in the fully hydrogenated form of the molecule, while the pyrido[1,2-a]pyrimidine core represents a bicyclic system combining a pyridine and a pyrimidine ring. The 4-one suffix highlights the presence of a ketone group at the fourth position of the structure.

Recent studies have focused on the synthesis and characterization of octahydro-1H-pyrido[1,2-a]pyrimidin-4-one, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These methods have not only improved the yield and purity of the compound but also provided insights into its stereochemical properties. The molecule's rigid bicyclic framework makes it an attractive candidate for drug design, particularly in targeting proteins involved in neurological disorders and cancer.

One of the most intriguing aspects of octahydro-1H-pyrido[1,2-a]pyrimidin-4-one is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated its potential as a kinase inhibitor, with particular efficacy against targets such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings have sparked interest in exploring its role in anti-cancer therapies, where kinase inhibitors play a pivotal role in disrupting tumor growth and metastasis.

In addition to its pharmacological applications, octahydro-1H-pyrido[1,2-a]pyrimidin-4-one has been studied for its photophysical properties. Researchers have investigated its fluorescence characteristics under various conditions, revealing potential applications in biosensing and imaging technologies. This dual functionality—combining therapeutic potential with diagnostic capabilities—underscores the compound's versatility and multi-faceted utility.

The synthesis of octahydro-1H-pyrido[1,2-a]pyrimidin-4-one typically involves a multi-step process that begins with the preparation of a suitable pyridopyrimidine precursor. Recent advancements in catalytic asymmetric synthesis have enabled the construction of enantiomerically pure derivatives, which are crucial for studying stereochemistry-dependent biological activities. Such approaches not only enhance the compound's bioavailability but also pave the way for personalized medicine applications.

From an environmental perspective, the ecological impact of octahydro-1H-pyrido[1,2-a]pyrimidin-4-one has been minimally explored. However, preliminary assessments suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. This information is critical for ensuring responsible use and disposal practices in both industrial and academic settings.

In conclusion, octahydro-1H-pyrido[1,2-a]pyrimidin-4-one represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with emerging research on its biological and photophysical properties, positions it as a key player in future drug development and technological innovations. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of scientific exploration and practical implementation.